![molecular formula C10H14BrNO2 B1467091 {1-[(5-Bromofuran-2-yl)methyl]pyrrolidin-3-yl}methanol CAS No. 1248795-68-7](/img/structure/B1467091.png)
{1-[(5-Bromofuran-2-yl)methyl]pyrrolidin-3-yl}methanol
Overview
Description
{1-[(5-Bromofuran-2-yl)methyl]pyrrolidin-3-yl}methanol (1-Br-MPM) is a novel synthetic compound that has recently been studied for its potential applications in the areas of scientific research, drug development, and laboratory experiments. 1-Br-MPM is a heterocyclic compound with a unique structure and a wide range of potential uses.
Scientific Research Applications
Medicinal Chemistry: Synthesis of Bioactive Molecules
The pyrrolidine ring, a core structure in this compound, is widely used in medicinal chemistry to create bioactive molecules for treating human diseases . The presence of the 5-bromofuran moiety can contribute to the molecule’s lipophilicity and potential interactions with biological targets. This compound could serve as a precursor in synthesizing novel therapeutic agents, particularly those targeting central nervous system disorders or inflammatory conditions where pyrrolidine derivatives have shown efficacy.
Material Science: Organic Electronic Materials
5-Bromofuran derivatives are known for their application in organic electronic materials due to their excellent electronic properties . The compound could be utilized in the synthesis of organic semiconductors, which are crucial for developing organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).
properties
IUPAC Name |
[1-[(5-bromofuran-2-yl)methyl]pyrrolidin-3-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrNO2/c11-10-2-1-9(14-10)6-12-4-3-8(5-12)7-13/h1-2,8,13H,3-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEQDXTXGDFPLMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CO)CC2=CC=C(O2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{1-[(5-Bromofuran-2-yl)methyl]pyrrolidin-3-yl}methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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